![molecular formula C10H13NO3 B1268101 2-(Tert-butyl)-4-nitrophenol CAS No. 6683-81-4](/img/structure/B1268101.png)
2-(Tert-butyl)-4-nitrophenol
Overview
Description
2-tert-Butylphenol is an organic compound with the formula (CH3)3CC6H4OH. It is one of three isomeric tert-butyl phenols and is a colorless oil that dissolves in basic water . It can be prepared by acid-catalyzed alkylation of phenol with isobutene .
Synthesis Analysis
The synthesis of 2-tert-butylphenol involves the acid-catalyzed alkylation of phenol with isobutene . Other methods include the alkylation of p-cresol and tert-butyl alcohol, which has been proven to be the most effective way .Molecular Structure Analysis
The molecular structure of 2-tert-butylphenol is characterized as C10H14O . The structure was characterized through 1H NMR analysis .Chemical Reactions Analysis
The high-temperature gas phase chemistry of the four butyl radical isomers (n-butyl, sec-butyl, iso-butyl, and tert-butyl) was investigated in a combined experimental and theoretical study . The reaction of p-cresol and tert-butyl alcohol to synthesize 2-TBM has been proved to be the most effective way .Physical And Chemical Properties Analysis
2-tert-Butylphenol is a colorless oil that dissolves in basic water . It is a lipophilic organic compound, chemically a derivative of phenol, that is useful for its antioxidant properties .Scientific Research Applications
Catalysis in Organic Synthesis
2-(Tert-butyl)-4-nitrophenol: is significant in the field of organic synthesis, particularly as an intermediate in the preparation of fine chemicals. Its role in the alkylation of p-cresol with tert-butyl alcohol highlights its importance in developing highly efficient catalysts. This process is crucial for synthesizing 2-tert-butyl-4-methylphenol (2-TBM) , which has widespread industrial applications .
Biopharmaceutical Applications
In biopharmaceuticals, 2-(Tert-butyl)-4-nitrophenol derivatives enhance the solubility of hydrophobic drugs, which is a significant challenge in drug formulation. Improved solubility can lead to increased efficacy and stability of pharmaceutical products .
Building Blocks in Drug Discovery
The compound is also a valuable building block in drug discovery. It is used in the synthesis of a wide range of biologically active molecules, including those with antibacterial, antifungal, and anticancer properties. Its versatility in chemical reactions makes it a key intermediate in the development of new therapeutic agents .
Mechanism of Action
Target of Action
Safety and Hazards
Future Directions
The efficient synthesis of 2-tert-butyl-4-methylphenol (2-TBM) is an important reaction, because of its great application in the preparation of many kinds of fine chemicals, additives in the food industry, UV absorbers, and polymerization inhibitors . Further investigation and exploration of 2-tert-butyl-4-methylphenol’s potential in cancer research would contribute to its potential application as a novel therapeutic agent in the future .
properties
IUPAC Name |
2-tert-butyl-4-nitrophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-10(2,3)8-6-7(11(13)14)4-5-9(8)12/h4-6,12H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPLSSAJHDAQNCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C=CC(=C1)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40336072 | |
Record name | 2-tert-butyl-4-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40336072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tert-butyl)-4-nitrophenol | |
CAS RN |
6683-81-4 | |
Record name | 2-tert-butyl-4-nitrophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40336072 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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